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Introduction

Flavesone is a naturally occurring B-triketone found in the essential oil of plants such as the
New Zealand Manuka (Leptospermum scoparium)[1]. Chemically identified as 6-isobutyryl-
2,2,4,4-tetramethyl-1,3,5-cyclohexanetrione, this compound has garnered significant scientific
interest due to its potent biological activities[1]. Recent research has highlighted its potential as
a biopesticide, demonstrating efficacy against major stored product pests and various urban
pests, including insecticide-resistant strains of mosquitoes[1][2][3]. Its novel mode of action
suggests it could be a valuable tool in integrated pest management programs[2][3]. This
technical guide provides a comprehensive overview of the known physical and chemical
properties of Flavesone, detailed experimental protocols for its synthesis and analysis, and an
exploration of its biological activities.

Chemical Identification and Structure
o |[UPAC Name: 2,2,4,4-tetramethyl-6-(2-methylpropanoyl)cyclohexane-1,3,5-trione[4]

o CAS Number: 22595-45-5[1][4][5]

e Molecular Formula: C1aH2004[1][4][5][6][7]
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e Synonyms: 6-Isobutyryl-2,2,4,4-tetramethylcyclohexane-1,3,5-trione, UNII-9X167ZSG8Z[4]
[5]

Physical and Chemical Properties

The physical and chemical properties of Flavesone are summarized in the table below. These
characteristics are crucial for understanding its environmental fate, designing formulations, and
developing analytical methods.

Property Value Source(s)
Molecular Weight 252.31 g/mol [11[4115]
Boiling Point 392.9 °C to 404 °C (estimated)  [1][5]

2.242 mg/L at 25°C

Water Solubility (estimated)
estimate

logP (o/w) 2.510 (estimated)
] 1538 - 1546 (non-polar
Kovats Retention Index [41[6]
column)

. . Stable under normal
Chemical Stability -
conditions.

Experimental Protocols
Synthesis

While Flavesone is a natural product, synthetic routes are essential for producing larger
guantities for research and commercial development. The total synthesis of Flavesone and
related p-triketones can be effectively achieved from phloroglucinol via a two-step process[1].

Protocol: Synthesis of Flavesone via Friedel-Crafts Acylation and Cyclization

o Step 1: Friedel-Crafts Acylation: Phloroglucinol is subjected to a Friedel-Crafts acylation
reaction. This involves reacting phloroglucinol with an appropriate acylating agent (e.g.,
isobutyryl chloride) in the presence of a Lewis acid catalyst (e.g., aluminum chloride) to
attach the isobutyryl group to the aromatic ring[1].
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o Step 2: Cyclization and Methylation: The acylated intermediate undergoes intramolecular
cyclization to form the cyclohexanetrione core. Subsequent double geminal dimethylation
yields the final Flavesone structure[1]. A related, well-documented procedure for flavone
synthesis is the Baker-Venkataraman rearrangement, which involves the rearrangement of
an o-acyloxyacetophenone to a (-diketone, followed by acid-catalyzed cyclization[8].

Friedel-Crafts

Phloroglucinol Acylation

| Cyclization &
______________>_ Acylated Intermediate Methylation
|
Isobutyryl Chloride
(Acylating Agent)

Click to download full resolution via product page

General synthetic workflow for 3-triketones like Flavesone.

Isolation and Purification from Natural Sources
Flavesone can be isolated from the essential oil of Leptospermum scoparium (Manuka)[1]. A
general protocol for the isolation of flavonoids from plant material is outlined below.

Protocol: Isolation from Plant Material

o Extraction: Dried and powdered plant material (e.g., Manuka leaves) is extracted with a
suitable solvent, such as methanol, often using a Soxhlet apparatus[9].

» Solvent Partitioning: The crude extract is concentrated, redissolved in water, and sequentially
partitioned with solvents of increasing polarity (e.g., petroleum ether, ethyl acetate, butanol)
to separate compounds based on their polarity[9]. Flavesone, being moderately polar, would
likely concentrate in the ethyl acetate fraction.

o Chromatographic Purification: The target fraction is subjected to column chromatography.

o Silica Gel Chromatography: The fraction is loaded onto a silica gel column and eluted with
a gradient of solvents (e.g., chloroform/methanol) to separate individual compounds[9].
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o Sephadex LH-20 Chromatography: For final purification, size-exclusion chromatography
using Sephadex LH-20 with methanol as the eluent is highly effective for isolating
flavonoids[10].

o Purity Analysis: The purity of the isolated Flavesone is confirmed using analytical techniques
such as HPLC and GC-MS.
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General workflow for the isolation of Flavesone.

Analytical Characterization

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a common
and effective method for the separation and quantification of Flavesone. A nonpolar
stationary phase (e.g., C18) with a polar mobile phase is typically used[1].

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is used for both identification
and quantification. The NIST Chemistry WebBook reports a Kovats Retention Index of 1538
for Flavesone on a DB-5 MS capillary column[6]. Mass spectrometry data from PubChem
shows characteristic mass-to-charge ratio (m/z) peaks at 252 and 139[4].

Nuclear Magnetic Resonance (NMR) and Infrared (IR) Spectroscopy: While specific, detailed
NMR (*H, 13C) and IR spectra for Flavesone are not readily available in the cited literature,
these techniques are standard for the structural elucidation of related flavones and
flavanones[11][12][13][14]. For similar compounds, IR spectra typically show characteristic
absorptions for hydroxyl (if present) and ketone groups[12].

Biological Activity and Signaling Pathways
Insecticidal Activity

Flavesone has demonstrated significant insecticidal properties, positioning it as a promising

biopesticide[1].

Grain Protection: It is effective in controlling major stored product pests, such as the lesser
grain borer (Rhyzopertha dominica), protecting stored wheat for extended periods[1].

Urban Pest Control: Studies show Flavesone is effective against urban pests like
mosquitoes (Aedes aegypti, Culex quinquefasciatus) and the house fly (Musca domestica)[2]

3].

Novel Mode of Action: Preliminary research indicates that Flavesone's mode of action differs
from that of common synthetic pyrethroids. It shows activity against pyrethroid-resistant
insects, suggesting it does not target the voltage-gated sodium channel[3]. This makes it a
potential "resistance breaker"” for use in integrated pest management strategies[2][3].
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Interaction with Cellular Signaling Pathways

Specific research on the interaction of Flavesone with major cellular signaling pathways is
currently limited. The scientific literature does not contain specific studies on its effects on
pathways such as PI3K/Akt, NF-kB, or Wnt[1].

However, flavonoids as a broad class of compounds are well-known to modulate various
signaling pathways that are critical in cell survival, proliferation, and inflammation[15][16].
These interactions are central to their observed anti-inflammatory and chemopreventive
effects[15][16][17]. For instance, many flavones can induce apoptosis (programmed cell death)
in cancer cells by modulating pathways mediated by death receptors, such as the Fas receptor
pathway[15].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1254376?utm_src=pdf-body-img
https://www.benchchem.com/product/b1254376?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. Flavesone | 22595-45-5 | Benchchem [benchchem.com]

. bio-gene.com.au [bio-gene.com.au]

. monsoon.com.au [monsoon.com.au]

. Flavesone | C14H2004 | CID 15800949 - PubChem [pubchem.ncbi.nlm.nih.gov]
. scent.vn [scent.vn]

. Flavesone [webbook.nist.gov]

. Flavesone [webbook.nist.gov]

. mentis.uta.edu [mentis.uta.edu]

°
(] [e0] ~ (o)) )] EaN w N -

. mdpi.com [mdpi.com]
e 10. mdpi.com [mdpi.com]
e 11. researchgate.net [researchgate.net]

e 12. Isolation and Structure Elucidation of a Flavanone, a Flavanone Glycoside and Vomifoliol
from Echiochilon Fruticosum Growing in Tunisia - PMC [pmc.ncbi.nlm.nih.gov]

» 13. pharmacologyonline.silae.it [pharmacologyonline.silae.it]
e 14. researchgate.net [researchgate.net]
e 15. mdpi.com [mdpi.com]

» 16. Flavonoids in modulation of cell survival signalling pathways - PMC
[pmc.ncbi.nlm.nih.gov]

e 17. mdpi.com [mdpi.com]

¢ To cite this document: BenchChem. [An In-Depth Technical Guide on the Physical and
Chemical Properties of Flavesone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254376#physical-and-chemical-properties-of-
flavesone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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